Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[2-(4-propan-2-ylsulfanylphenyl)acetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H28N2O3S/c1-14(2)25-17-6-4-15(5-7-17)12-18(22)20-13-16-8-10-21(11-9-16)19(23)24-3/h4-7,14,16H,8-13H2,1-3H3,(H,20,22)
• InChI Key: ZXVRWGSXWNZESK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2CCN(CC2)C(=O)OC
• Molecular Formula: C19H28N2O3S
• Molecular Weight: 364.5 g/mol

Description

Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate, also known as MIP, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate is not fully understood, but it is believed to involve the inhibition of DPP-4. This enzyme is responsible for the degradation of incretin hormones, which play a key role in the regulation of blood glucose levels. By inhibiting DPP-4, Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate is able to increase the levels of these hormones, leading to improved glucose regulation.
Biochemical and Physiological Effects:
In addition to its effects on blood glucose levels, Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate has been found to have a number of other biochemical and physiological effects. It has been shown to have antioxidant properties, as well as the ability to inhibit the growth of cancer cells. Additionally, Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate has been found to have anti-inflammatory properties, making it a potentially useful compound for the treatment of a variety of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate is its potent inhibitory activity against DPP-4, making it a potentially useful compound for the treatment of diabetes. Additionally, its antitumor, antibacterial, and antifungal properties make it a promising candidate for the development of new drugs in these areas. However, there are also limitations to the use of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate in lab experiments. Its low yield and complex synthesis method make it difficult to produce in large quantities, and its potential toxicity must be carefully evaluated before it can be used in human trials.

Future Directions

There are a number of potential future directions for research on Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate. One area of interest is the development of new drugs for the treatment of diabetes. Another potential application is the development of new anticancer drugs based on the structure of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate. Additionally, research could be focused on understanding the mechanism of action of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate in more detail, as well as exploring its potential use in the treatment of other diseases, such as inflammatory conditions and infections.
Conclusion:
Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate, or Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to have a number of interesting biochemical and physiological effects, including potent inhibitory activity against DPP-4, antitumor, antibacterial, and antifungal properties, and anti-inflammatory effects. While there are limitations to the use of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate in lab experiments, its potential applications make it a promising area of research for the future.

Synthesis Methods

The synthesis of Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate involves a multistep process that begins with the reaction of 4-isopropylthiophenol with 2-bromoacetophenone to form 1-(4-isopropylthiophenyl)-2-bromoethanone. This intermediate is then reacted with piperidine-1-carboxylic acid to form Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate. The overall yield of this process is approximately 50%.

Scientific Research Applications

Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have antitumor, antibacterial, and antifungal properties. Additionally, Methyl 4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxylate has been found to be a potent inhibitor of the enzyme dipeptidyl peptidase 4 (DPP-4), which is involved in the regulation of blood glucose levels.